Cas no 870483-87-7 (GW2580)
GW2580 Chemical and Physical Properties
Names and Identifiers
-
- 5-[3-Methoxy-4-(4-methoxybenzyloxy)benzyl]pyrimidine-2,4-diamine
- 5-[3-Methoxy-4-(4-methoxy-benzyloxy)-benzyl]-pyrimidine-2,4-diamine
- GW2580
- 5-[[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]methyl]pyrimidine-2,4-diamine
- cFMS Receptor Tyrosine Kinase Inhibitor
- GW-2580
- GW2580, FREE BASE
- PLX-0728
- 2,4-Pyrimidinediamine,5-((3-methoxy-4-((4-methoxyphenyl)methoxy)phenyl)methyl)
- 4at5
- 5-(3-Methoxy-4-((4-methoxybenzyl)oxy)benzyl)-pyrimidine-2,4-diamine
- CSF-1 Receptor Inhibitor
- Kinome_3757
- 5-[[3-Methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]methyl]-2,4-Pyrimidinediamine
- 5-[3-Methoxy-4-[(4-methoxybenzyl)oxy]benzyl]pyrimidine-2,4-diamine
- GW 2580
- GW632580X
- SRV0JCF9LI
- 5-{3-methoxy-4-[(4-methoxybenzyl)oxy]benzyl}pyrimidine-2,4-diamine
- 5-(3-Methoxy-4-((4-methoxybenzyl)oxy)benzyl)pyrimidine-2,4-diamine
- 5-(3-METHOXY-4-(4-METHOXYBENZYLOXY)BENZYL)PYRIMIDINE-2,4-DIAMINE
- 2,4-Pyrimidinediamine, 5-((3-methoxy-4-((4-methoxyphenyl)methoxy)phenyl)methyl)-
- CSF-1 Rece
- 5-[[3-Methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]methyl]-2,4-pyrimidinediamine (ACI)
- cFMS receptor TK inhibitor
- cFMS Receptor Tyrosine Kinase Inhibitor - CAS 870483-87-7
- HMS3229E11
- AS-55846
- DTXSID10236095
- cFMS Receptor Tyrosine Kinase
- EX-A579
- GW-2580 (GW2580)
- CHEMBL261849
- DB-349794
- AB01092267-01
- [2-amino-5-(3-methoxy-4-p-anisyloxy-benzyl)pyrimidin-4-yl]amine
- 5-((3-methoxy-4-((4-methoxyphenyl)methoxy)phenyl)methyl)pyrimidine-2,4-diamine
- BDBM32362
- 870483-87-7
- AKOS022179064
- MUJ
- NSC756292
- s8042
- SC-203877
- DTXCID10158586
- UNII-SRV0JCF9LI
- NCGC00242051-01
- SW212674-2
- AC-32806
- CCG-206754
- 5-({3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl}methyl)pyrimidine-2,4-diamine
- NSC-756292
- CS-3490
- G0504
- Q27077940
- GTPL5685
- HMS3305H21
- MFCD12024701
- BRD-K24242599-001-02-8
- BCP06918
- SB19390
- HMS3673K11
- HY-10917
- MYQAUKPBNJWPIE-UHFFFAOYSA-N
- cid_11617559
- NCGC00242051-11
- HMS3303G12
- SDCCGSBI-0086677.P004
- SCHEMBL4326587
- HMS3653B06
- GW-2580 (GW2580)?
- SDCCGGSK-0000188.P001
-
- MDL: MFCD12024701
- Inchi: 1S/C20H22N4O3/c1-25-16-6-3-13(4-7-16)12-27-17-8-5-14(10-18(17)26-2)9-15-11-23-20(22)24-19(15)21/h3-8,10-11H,9,12H2,1-2H3,(H4,21,22,23,24)
- InChI Key: MYQAUKPBNJWPIE-UHFFFAOYSA-N
- SMILES: N1C(N)=NC(N)=C(CC2C=C(OC)C(OCC3C=CC(OC)=CC=3)=CC=2)C=1
Computed Properties
- Exact Mass: 366.16900
- Monoisotopic Mass: 366.16919058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 106
Experimental Properties
- Boiling Point: 617.5±65.0°C at 760 mmHg
- Solubility: DMSO: soluble10mg/mL, clear (warmed)
- PSA: 105.51000
- LogP: 3.99040
GW2580 Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
GW2580 Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
GW2580 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-10917-10mM*1mLinDMSO |
GW2580 |
870483-87-7 | 99.83% | 10mM*1mLinDMSO |
¥825 | 2022-05-18 | |
| MedChemExpress | HY-10917-10mg |
GW2580 |
870483-87-7 | 99.73% | 10mg |
¥750 | 2025-04-15 | |
| MedChemExpress | HY-10917-50mg |
GW2580 |
870483-87-7 | 99.73% | 50mg |
¥2200 | 2025-04-15 | |
| MedChemExpress | HY-10917-100mg |
GW2580 |
870483-87-7 | 99.73% | 100mg |
¥3500 | 2025-04-15 | |
| MedChemExpress | HY-10917-200mg |
GW2580 |
870483-87-7 | 99.73% | 200mg |
¥5413 | 2025-04-15 | |
| MedChemExpress | HY-10917-500mg |
GW2580 |
870483-87-7 | 99.83% | 500mg |
¥11000 | 2023-08-31 | |
| MedChemExpress | HY-10917-1g |
GW2580 |
870483-87-7 | 99.83% | 1g |
¥16000 | 2023-08-31 | |
| S e l l e c k ZHONG GUO | S8042-10mM (1mL in DMSO) |
GW2580 |
870483-87-7 | 99.92% | 10mM (1mL in DMSO) |
¥1136.44 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S8042-25mg |
GW2580 |
870483-87-7 | 99.92% | 25mg |
¥2203.07 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G129822-50mg |
GW2580 |
870483-87-7 | ≥99% | 50mg |
¥446.90 | 2023-09-02 |
GW2580 Production Method
Production Method 1
2.1 Solvents: Dimethyl sulfoxide ; 65 °C; 65 °C → 40 °C
2.2 Reagents: Sodium methoxide Solvents: Methanol ; 15 - 25 min, 75 °C
3.1 Solvents: Isopropanol ; 20 min, reflux
4.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 12 h, reflux; reflux → 5 °C
4.2 Reagents: Sodium hydroxide Solvents: Water
Production Method 2
1.2 Reagents: Sodium hydroxide Solvents: Water
Production Method 3
2.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 12 h, reflux; reflux → 5 °C
2.2 Reagents: Sodium hydroxide Solvents: Water
Production Method 4
1.2 Reagents: Sodium methoxide Solvents: Methanol ; 15 - 25 min, 75 °C
2.1 Solvents: Isopropanol ; 20 min, reflux
3.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 12 h, reflux; reflux → 5 °C
3.2 Reagents: Sodium hydroxide Solvents: Water
GW2580 Raw materials
- 4-Methoxybenzylchloride
- 3-(morpholin-4-yl)propanenitrile
- Guanidine hydrochloride
- Vanillin
- Benzenepropanenitrile, 3-methoxy-4-[(4-methoxyphenyl)methoxy]-α-[(phenylamino)methylene]-
- 3-methoxy-4-(4-methoxybenzyl)oxybenzenecarbaldehyde
GW2580 Preparation Products
GW2580 Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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